Cas no 158397-54-7 (3-(oxiran-2-yl)-1H-pyrrole)

• Product Name: 3-(oxiran-2-yl)-1H-pyrrole
• CAS No: 158397-54-7
• Molecular Formula: C₆H₇NO
• Molecular Weight: 109.125881433487
• CID: 5765718
• PubChem ID: 22906680

3-(oxiran-2-yl)-1H-pyrrole Properties

Names and Identifiers

• SCHEMBL8832074
• EN300-1837320
• 3-(oxiran-2-yl)-1H-pyrrole
• 158397-54-7
• 1H-Pyrrole, 3-(2-oxiranyl)-

• InChIKey： ZHSKDDLRENFXIP-UHFFFAOYSA-N
• Inchi： 1S/C6H7NO/c1-2-7-3-5(1)6-4-8-6/h1-3,6-7H,4H2
• SMILES： O1CC1C1C=CNC=1

Computed Properties

• Exact Mass: 109.052763847g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 109.052763847g/mol
• Heavy Atom Count: 8
• Complexity: 94.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 28.3Ų

Experimental Properties

• Boiling Point: 258.0±20.0 °C(Predicted)
• pka: 16.79±0.50(Predicted)
• Density: 1.257±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles